Cas no 1184019-44-0 (4-amino-2,6-difluorobenzene-1-sulfonamide)

1184019-44-0 structure
Product Name:4-amino-2,6-difluorobenzene-1-sulfonamide
CAS No:1184019-44-0
Molecular Formula:C6H6F2N2O2S
Molecular Weight:208.185846805573
MDL:MFCD12816162
CID:5242308
PubChem ID:60985504
4-amino-2,6-difluorobenzene-1-sulfonamide Properties
Names and Identifiers
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- Benzenesulfonamide, 4-amino-2,6-difluoro-
- 4-amino-2,6-difluorobenzene-1-sulfonamide
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- MDL: MFCD12816162
- InChIKey: PIHOWGWNWYYKRB-UHFFFAOYSA-N
- Inchi: 1S/C6H6F2N2O2S/c7-4-1-3(9)2-5(8)6(4)13(10,11)12/h1-2H,9H2,(H2,10,11,12)
- SMILES: C1(S(N)(=O)=O)=C(F)C=C(N)C=C1F
4-amino-2,6-difluorobenzene-1-sulfonamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-272693-0.05g |
4-amino-2,6-difluorobenzene-1-sulfonamide |
1184019-44-0 | 0.05g |
$528.0 | 2023-09-10 |
4-amino-2,6-difluorobenzene-1-sulfonamide Related Literature
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1. Design, synthesis, and kinetic analysis of potent protein N-terminal methyltransferase 1 inhibitors†Gang Zhang,Stacie Lynn Richardson,Yunfei Mao,Rong Huang Org. Biomol. Chem., 2015,13, 4149-4154
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2. Errata
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Jirong Wang,Jun Zhou,Hussameddin S. E. M. Sharif,Dan He,Yun Sheng Ye,Zhigang Xue,Xiaolin Xie RSC Adv., 2015,5, 96345-96352
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Haohui Zhang,Huanrong Li J. Mater. Chem., 2011,21, 13576-13580
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Jessica Flores Gonzalez,Vincent Montigaud,Bertrand Lefeuvre,Vincent Dorcet,François Riobé,Olivier Maury,Abdelkrim Gouasmia,Boris Le Guennic,Olivier Cador,Fabrice Pointillart Dalton Trans., 2022,51, 16486-16496
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Subodh,Kunal Prakash,Dhanraj T. Masram Dalton Trans., 2020,49, 1007-1010
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Xiaoteng Li,Dongqing Zou,Bin Cui,Changfeng Fang,Jingfen Zhao,Dongmei Li RSC Adv., 2017,7, 25244-25252
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D. den Engelsen,G. R. Fern,T. G. Ireland,P. G. Harris,P. R. Hobson,A. Lipman,R. Dhillon,P. J. Marsh,J. Silver J. Mater. Chem. C, 2016,4, 7026-7034
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